Cas no 1798403-66-3 ((2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide
• CAS No: 1798403-66-3
• MF: C₂₁H₁₆N₄O₂S
• MW: 388.442342758179
• CID: 5376944
• Update Time: 2025-05-26

(2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[[3-(4-Pyridinyl)-1,2,4-oxadiazol-5-yl]methyl]phenyl]-3-(2-thienyl)-2-propenamide
• (2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide

• Inchi： 1S/C21H16N4O2S/c26-19(8-7-17-5-3-13-28-17)23-18-6-2-1-4-16(18)14-20-24-21(25-27-20)15-9-11-22-12-10-15/h1-13H,14H2,(H,23,26)
• InChI Key： UXWNXDQDRFPKQW-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1CC1ON=C(C2C=CN=CC=2)N=1)(=O)C=CC1SC=CC=1

Experimental Properties

• Density: 1.348±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.07±0.70(Predicted)

Additional information on (2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide

Research Brief on (2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 1798403-66-3)

Recent studies on the compound (2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide (CAS: 1798403-66-3) have highlighted its potential as a promising therapeutic agent in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been investigated for its biological activity, particularly in targeting specific pathways involved in disease progression. The integration of a pyridinyl-oxadiazole moiety and a thiophene-based acrylamide group suggests a multifunctional role in modulating protein-protein interactions or enzymatic activity.

The primary objective of recent research has been to elucidate the mechanism of action of this compound, with a focus on its binding affinity and selectivity toward target proteins. Computational docking studies and in vitro assays have been employed to assess its interaction with key biological targets, such as kinases or receptors implicated in cancer and inflammatory diseases. Preliminary results indicate that the compound exhibits moderate to high affinity for specific targets, with promising inhibitory effects in cell-based assays.

In one notable study, researchers synthesized and evaluated a series of derivatives, including (2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide, to explore structure-activity relationships (SAR). The findings revealed that the presence of the thiophene ring and the oxadiazole linker significantly enhances binding stability and potency. Furthermore, pharmacokinetic studies in animal models demonstrated acceptable bioavailability and metabolic stability, suggesting potential for further development.

Another critical aspect of the research has been the investigation of the compound's safety profile. Toxicity screenings in preclinical models have shown minimal off-target effects at therapeutic concentrations, supporting its candidacy for advanced studies. However, challenges such as solubility and formulation optimization remain to be addressed to improve its clinical applicability.

In conclusion, (2E)-N-(2-{[3-(pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl}phenyl)-3-(thiophen-2-yl)prop-2-enamide represents a compelling case study in rational drug design. Its unique chemical structure and promising biological activity underscore its potential as a lead compound for therapeutic development. Future research should focus on refining its pharmacokinetic properties and expanding its therapeutic indications through targeted in vivo studies.